Cas no 119341-64-9 ((1S)-1-(6-methoxynaphthalen-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(6-methoxynaphthalen-2-yl)ethan-1-ol
• CAS No: 119341-64-9
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 3034035
• PubChem ID: 7090870
• Update Time: 2025-05-23

(1S)-1-(6-methoxynaphthalen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-1-(6-Methoxy-2-naphthyl)ethanol
• 2-Naphthalenemethanol, 6-methoxy-α-methyl-, (αS)-
• (1S)-1-(6-methoxynaphthalen-2-yl)ethan-1-ol

• Inchi： 1S/C13H14O2/c1-9(14)10-3-4-12-8-13(15-2)6-5-11(12)7-10/h3-9,14H,1-2H3/t9-/m0/s1
• InChI Key： OUVJWFRUESFCCY-VIFPVBQESA-N
• SMILES： [C@@H](O)(C1=CC=C2C(=C1)C=CC(OC)=C2)C

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (1S)-1-(6-methoxynaphthalen-2-yl)ethan-1-ol

Recent Advances in the Study of (1S)-1-(6-methoxynaphthalen-2-yl)ethan-1-ol (CAS: 119341-64-9)

In recent years, (1S)-1-(6-methoxynaphthalen-2-yl)ethan-1-ol (CAS: 119341-64-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol, characterized by its naphthalene moiety and methoxy substituent, has been identified as a key intermediate in the synthesis of various bioactive compounds. Its structural uniqueness and potential pharmacological applications have spurred extensive investigations into its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on optimizing the enantioselective synthesis of (1S)-1-(6-methoxynaphthalen-2-yl)ethan-1-ol to enhance yield and purity. A 2023 publication in the Journal of Organic Chemistry reported a novel biocatalytic approach using engineered ketoreductases, achieving an enantiomeric excess (ee) of over 99%. This method not only improves efficiency but also aligns with the growing demand for green chemistry practices in pharmaceutical manufacturing.

The biological activity of (1S)-1-(6-methoxynaphthalen-2-yl)ethan-1-ol and its derivatives has been explored in the context of anti-inflammatory and anticancer therapies. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. Additionally, preliminary in vitro assays revealed promising cytotoxicity against certain cancer cell lines, suggesting its potential as a scaffold for developing novel chemotherapeutic agents.

Further research has investigated the pharmacokinetic properties of (1S)-1-(6-methoxynaphthalen-2-yl)ethan-1-ol. A 2023 preclinical study highlighted its favorable metabolic stability and oral bioavailability in rodent models, making it a viable candidate for further drug development. However, challenges such as tissue distribution and potential off-target effects remain to be addressed in future studies.

In conclusion, (1S)-1-(6-methoxynaphthalen-2-yl)ethan-1-ol (CAS: 119341-64-9) represents a promising compound in pharmaceutical research, with applications ranging from synthetic intermediates to potential therapeutic agents. Continued exploration of its biological activities and optimization of its synthetic routes will be crucial for unlocking its full potential in drug discovery and development.